9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

• CAS No.: 552-70-5
• Product Name: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 9-methyl-9-azabicyclo[3.3.1]nonan-3-one
• Standard InChI: InChI=1S/C9H15NO/c1-10-7-3-2-4-8(10)6-9(11)5-7/h7-8H,2-6H2,1H3
• Standard InChIKey: RHWSKVCZXBAWLZ-UHFFFAOYSA-N
• Isomeric SMILES: CN1[C@@H]2CCC[C@H]1CC(=O)C2
• SMILES: CN1C2CCCC1CC(=O)C2
• Canonical SMILES: CN1C2CCCC1CC(=O)C2
• Melting Point: 62-64°C
• Physical Description: Solid
• Description: Psi-pelletierine, also known as granatan-3-one or N-methylgranatonine, belongs to the class of organic compounds known as piperidinones. Piperidinones are compounds containing a piperidine ring which bears a ketone. Psi-pelletierine exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, psi-pelletierine is primarily located in the cytoplasm. Outside of the human body, psi-pelletierine can be found in fruits and pomegranate. This makes psi-pelletierine a potential biomarker for the consumption of these food products.
• Solubility: 400 mg/mL
• Synonyms: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one; 9-Methyl-3-granataninone; Granatan-3-one; NSC 116056; Pseudopelletierin; Pseudopunicine
• PubChem Compound: 11096
• Last Modified: Nov 11 2021